Iron oxide (Fe3O4)
Overview
Description
Synthesis Analysis
Iron oxide nanoparticles (Fe3O4-NPs) can be synthesized using various methods, including biogenic processes utilizing seaweed extracts for reducing ferric chloride, indicating a sustainable and green approach to nanoparticle synthesis (Salem, Ismail, & Aly-Eldeen, 2019). Another method involves using cellulose-based composites as precursors in a microwave-hydrothermal method, allowing for the selective synthesis of Fe3O4 among other iron oxide phases (Liu, Yao, Fu, & Ma, 2016).
Molecular Structure Analysis
The molecular structure of Fe3O4 involves a cubic inverse spinel structure where iron ions are distributed between octahedral and tetrahedral sites in the oxide lattice. This unique arrangement contributes to its magnetic properties and varies depending on the synthesis method and conditions.
Chemical Reactions and Properties
Fe3O4 participates in various chemical reactions, including its transformation under high-pressure and high-temperature conditions to form new iron oxides with complex structures, such as Fe5O6, revealing the potential for discovering new materials with significant applications in geology and materials science (Lavina & Meng, 2015).
Scientific Research Applications
Synthesis Methods and Applications : Fe3O4 nanoparticles are utilized in biological and other scientific systems due to their unique properties at nanoscale. Methods like sol-gel, hydrothermal, sonochemical, co-precipitation, and micro emulsion are used for their synthesis. These nanoparticles have potential applications in high-density magnetic storage media, biological imaging, and more (Jamil & Janjua, 2017).
Magnetic Properties : The controlled synthesis of Fe3O4 nanocrystals is important for both scientific research and practical applications, including magnetic and nonmagnetic varieties with specific properties (Li & Cole, 2013).
Biomedical Applications : Fe3O4 exhibits superparamagnetic properties when reduced to nanometer scale. This property is crucial for applications like magnetic hyperthermia therapy of cancer and MRI/optical multimodal imaging. Fe3O4 nanoparticles can be used as conjugates in tumor treatment (Shi et al., 2015).
Coating with Biopolymers : Fe3O4 nanoparticles coated with biopolymers like chitosan have potential in targeted drug delivery, MRI, and magnetic hyperthermia (Aziz et al., 2016).
Surface Properties and Applications : The surfaces of Fe3O4 play a major role in corrosion, catalysis, spintronics, magnetic nanoparticles, biomedicine, and more. Understanding the surfaces is crucial for applications in reduction and oxidation processes (Parkinson, 2016).
Polymer Nanocomposites : Fe3O4 nanoparticles combined with polymers like polyaniline have applications in various fields, including chemical sensing, energy storage, and medical diagnosis (Dhachanamoorthi et al., 2017).
Energy Storage : Fe3O4 has applications in electrochemical energy storage, including in supercapacitors and rechargeable batteries (Ma et al., 2018).
Environmental Applications : Fe3O4 is used in environmental and technological applications, such as in adsorption, catalysis, and emulsions, due to its unique physicochemical properties (Teixeira et al., 2012).
properties
IUPAC Name |
iron;tetrahydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3Fe.4H2O/h;;;4*1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IKHQQBKIDMRMEU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.O.O.O.[Fe].[Fe].[Fe] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Fe3H8O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
1309-38-2 (magnetite), 15438-31-0 (Parent), 20074-52-6 (Parent) |
Source
|
| Record name | Ferrosoferric oxide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001317619 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Molecular Weight |
239.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Iron;tetrahydrate | |
CAS RN |
1317-61-9 |
Source
|
| Record name | Ferrosoferric oxide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001317619 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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